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Compound of Interest

Compound Name: 2-Nitrobenzenesulfonyl chloride

Cat. No.: B045322 Get Quote

An In-depth Technical Guide to 2-Nitrobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-nitrobenzenesulfonyl chloride, a

versatile reagent widely used in organic synthesis and pharmaceutical development. It covers

its chemical properties, safety protocols, key applications, and detailed experimental

procedures.

Chemical Identity and Properties
2-Nitrobenzenesulfonyl chloride, commonly abbreviated as o-NsCl or Nosyl chloride, is an

organochlorine compound featuring a sulfonyl chloride functional group substituted with a nitro

group at the ortho position of the benzene ring.[1][2] Its IUPAC name is 2-
nitrobenzenesulfonyl chloride or 2-nitrobenzene-1-sulfonyl chloride.[2][3][4]

Table 1: Physicochemical Properties of 2-Nitrobenzenesulfonyl Chloride
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Property Value References

CAS Number 1694-92-4 [5][6]

Molecular Formula C₆H₄ClNO₄S [2][3][6]

Molecular Weight 221.62 g/mol [2][3]

Appearance
Off-white to pale yellow

crystalline powder
[5][6]

Melting Point 63-67 °C (lit.) [5][7]

Boiling Point 350.6 ± 25.0 °C (Predicted) [5][8]

Density 1.606 ± 0.06 g/cm³ (Predicted) [5]

Solubility

Soluble in toluene, THF,

dichloromethane, ethyl

acetate, and DMF. Insoluble in

water.

[5][8][9]

Safety and Handling
2-Nitrobenzenesulfonyl chloride is a corrosive and moisture-sensitive substance that

requires careful handling.[1][7] It can cause severe skin burns, eye damage, and respiratory

irritation.[2][7][10][11]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement References

Hazard Statements H314

Causes severe skin

burns and eye

damage.

[2]

H302 Harmful if swallowed. [2]

Precautionary

Statements
P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P310

Immediately call a

POISON CENTER or

doctor/physician.

Handling and Storage:

Use only in a well-ventilated area, preferably under a chemical fume hood.[1][7]
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Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1]

Store in a cool, dry, well-ventilated place in a tightly sealed container under an inert

atmosphere.[1][7]

Keep away from moisture, water, strong oxidizing agents, and strong acids.[1][7]

Core Applications in Research and Development
The reactivity of 2-nitrobenzenesulfonyl chloride, driven by the electrophilic sulfonyl chloride

and the electron-withdrawing nitro group, makes it a valuable reagent in several areas.[9]

Amine Protection
The most prominent application is the protection of primary and secondary amines. The

resulting 2-nitrobenzenesulfonamide (a "nosylamide") is stable across a wide range of reaction

conditions. The key advantage of the nosyl (Ns) group over other sulfonyl protecting groups

(e.g., tosyl) is its facile removal under mild, neutral conditions using a thiol nucleophile like

thiophenol, which is crucial for multi-step synthesis of sensitive molecules.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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